Cas no 2172376-12-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid
- 2172376-12-2
- EN300-1487673
-
- Inchi: 1S/C24H28N2O6/c1-23(2,12-20(27)25-14-24(3,31)21(28)29)26-22(30)32-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19,31H,12-14H2,1-3H3,(H,25,27)(H,26,30)(H,28,29)
- InChI Key: OPUMPKQESJNJAL-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(C)CC(NCC(C(=O)O)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 440.19473662g/mol
- Monoisotopic Mass: 440.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 125Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487673-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1487673-50mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1487673-100mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1487673-250mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1487673-500mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1487673-1000mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1487673-2500mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1487673-5000mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1487673-10000mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxy-2-methylpropanoic acid |
2172376-12-2 | 10000mg |
$14487.0 | 2023-09-28 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid
Comprehensive Guide to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid (CAS No. 2172376-12-2)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid (CAS No. 2172376-12-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in modern drug discovery and bioconjugation, making it a topic of significant interest among researchers and industry professionals. With the growing demand for peptide-based therapeutics and targeted drug delivery systems, understanding the properties and applications of this compound is more relevant than ever.
The Fmoc (9-fluorenylmethoxycarbonyl) group in this molecule serves as a protective moiety for the amino functionality during solid-phase peptide synthesis (SPPS). This feature makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid particularly valuable in creating complex peptide structures with high precision. Recent advancements in cancer immunotherapy and personalized medicine have further highlighted the importance of such building blocks in developing novel therapeutic agents.
From a chemical perspective, this compound exhibits unique characteristics due to its branched structure and hydrophilic properties. The presence of both hydroxyl and carboxylic acid functional groups enhances its solubility in various solvents, which is crucial for its application in biomedical research. Researchers often search for information about its stability under different conditions, compatibility with coupling reagents, and deprotection kinetics - all critical factors in peptide synthesis workflows.
The pharmaceutical industry has shown increasing interest in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid due to its potential in creating peptide-drug conjugates. These conjugates represent one of the most promising approaches in targeted cancer therapy, where the compound's unique structure can help improve drug bioavailability and tissue specificity. Current market trends indicate growing investment in peptide-based drug development, with particular focus on GPCR-targeting therapeutics and antimicrobial peptides.
Quality control aspects of CAS No. 2172376-12-2 are frequently discussed in research forums. Analytical methods such as HPLC purity testing, mass spectrometry characterization, and chiral purity assessment are essential for ensuring the compound meets the stringent requirements of pharmaceutical-grade applications. The compound's storage conditions and shelf life are also common topics of inquiry among laboratory professionals working with peptide synthesis.
In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to utilize Fmoc-protected amino acids like this compound. Questions about environmentally friendly synthesis methods, reduced solvent usage, and waste minimization strategies are becoming increasingly relevant in scientific discussions. The compound's role in developing biodegradable drug carriers aligns well with these sustainability goals.
The global market for specialty amino acid derivatives is projected to grow significantly, driven by advancements in biopharmaceuticals and diagnostic applications. 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid occupies an important niche in this market, particularly for researchers developing next-generation peptide therapeutics. Its applications extend beyond medicine into areas like material science and biomimetic chemistry, where modified amino acids are used to create novel functional materials.
For laboratories working with this compound, understanding its handling precautions and compatibility with other reagents is essential. While not classified as hazardous, proper laboratory safety protocols should always be followed when handling peptide synthesis building blocks. The compound's material safety data and regulatory status are common search queries among quality control professionals and regulatory affairs specialists.
Recent scientific publications have explored innovative applications of CAS 2172376-12-2 in nanotechnology and drug delivery systems. Its structural features make it suitable for creating self-assembling peptide nanostructures, which are gaining attention in regenerative medicine and tissue engineering. These cutting-edge applications demonstrate the compound's versatility beyond traditional peptide synthesis.
As research continues to uncover new potential for 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid, its importance in both academic and industrial settings will likely increase. The compound represents an excellent example of how specialized chemical building blocks can enable breakthroughs in life sciences and therapeutic development. With proper handling and application, it will continue to contribute to advancements in precision medicine and biochemical research.
2172376-12-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxy-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)